Cas no 82491-60-9 (Dimethyl cyclopentylmalonate)

Dimethyl cyclopentylmalonate structure
Dimethyl cyclopentylmalonate structure
Dimethyl cyclopentylmalonate
82491-60-9
C10H16O4
200.231643676758
MFCD03844781
60449
87566616

Dimethyl cyclopentylmalonate Properties

Names and Identifiers

    • Dimethyl cyclopentylmalonate
    • Cyclopentylmalonic acid dimethyl ester
    • dimethyl 2-cyclopentylpropanedioate
    • Propanedioic acid, cyclopentyl-, dimethyl ester (9CI)
    • 1,3-Dimethyl 2-cyclopentylpropanedioate
    • SCHEMBL4491334
    • Dimethyl cyclopentylpropanedioate
    • CS-0187374
    • FT-0693238
    • 82491-60-9
    • AS-30536
    • C1621
    • MFCD03844781
    • 2-Cyclopentyl-malonic aciddimethyl ester
    • Dimethyl 2-cyclopentylmalonate
    • EN300-126930
    • AKOS016347296
    • DTXSID20564472
    • Propanedioic acid, cyclopentyl-, dimethyl ester
    • +Expand
    • MFCD03844781
    • KCCNEJJMJHDVCN-UHFFFAOYSA-N
    • 1S/C10H16O4/c1-13-9(11)8(10(12)14-2)7-5-3-4-6-7/h7-8H,3-6H2,1-2H3
    • O=C(C(C1CCCC1)C(OC)=O)OC

Computed Properties

  • 200.10500
  • 0
  • 4
  • 5
  • 200.10485899g/mol
  • 14
  • 202
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.4
  • nothing
  • 0
  • 52.6Ų

Experimental Properties

  • 1.13880
  • 52.60000
  • 1.4480-1.4510
  • 240.9°C at 760 mmHg
  • 109.9°C
  • Not determined
  • Not determined
  • 1,09 g/cm3

Dimethyl cyclopentylmalonate Security Information

Dimethyl cyclopentylmalonate Customs Data

  • 2917209090
  • China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dimethyl cyclopentylmalonate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003Q2J-5g
Dimethyl cyclopentylmalonate
82491-60-9 95%
5g
$38.00 2024-04-21
A2B Chem LLC
AB72955-1g
Dimethyl cyclopentylmalonate
82491-60-9 95%
1g
$10.00
Aaron
AR003QAV-1g
Dimethyl cyclopentylmalonate
82491-60-9 95%
1g
$15.00
abcr
AB145195-5 g
Cyclopentylmalonic acid dimethyl ester, 97%; .
82491-60-9 97%
5 g
€70.70 2023-07-20
Ambeed
A199614-1g
Dimethyl 2-cyclopentylmalonate
82491-60-9 95%
1g
$14.0 2024-07-24
Chemenu
CM203427-100g
dimethyl 2-cyclopentylmalonate
82491-60-9 97%
100g
$340
Cooke Chemical
A3442712-5g
Dimethyl Cyclopentylmalonate
82491-60-9 >97.0%(GC)
5g
RMB 351.20 2023-09-07
Enamine
EN300-126930-0.05g
1,3-dimethyl 2-cyclopentylpropanedioate
82491-60-9 95%
0.05g
$19.0 2023-11-13
eNovation Chemicals LLC
Y1045836-25g
Dimethyl cyclopentylmalonate
82491-60-9 97.0%
25g
$280 2022-05-25
TRC
D472108-250mg
Dimethyl Cyclopentylmalonate
82491-60-9
250mg
$ 50.00 2022-06-05

Dimethyl cyclopentylmalonate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ;  4 h, 100 °C; 100 °C → rt
1.2 Reagents: Acetic acid ,  Water ;  rt
Reference
Samarium(II) folding cascades involving hydrogen atom transfer for the synthesis of complex polycycles
Plesniak, Mateusz P.; et al, Nature Communications, 2018, 9(1), 1-9

Synthetic Circuit 2

Reaction Conditions
1.1 Solvents: Dimethylformamide
Reference
Electroreductive cyclization. A comparison of the electrochemical and analogous chemical (MIRC) reaction
Nugent, Sean T.; et al, Tetrahedron Letters, 1982, 23(13), 1339-42

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium iodide
Reference
Electrochemical cyclodimerization of alkylidenemalonates
Elinson, Michail N.; et al, Tetrahedron, 1995, 51(17), 5035-46

Dimethyl cyclopentylmalonate Raw materials

Dimethyl cyclopentylmalonate Preparation Products

Dimethyl cyclopentylmalonate Suppliers

Shandong Dexin Fine Chemical Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:82491-60-9)
A LA DING
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:82491-60-9)
TANG SI LEI
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:82491-60-9)
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